![molecular formula C14H20N2O B7577970 N-methyl-N-[2-(methylamino)ethyl]-2,3-dihydro-1H-indene-5-carboxamide](/img/structure/B7577970.png)
N-methyl-N-[2-(methylamino)ethyl]-2,3-dihydro-1H-indene-5-carboxamide
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Overview
Description
N-methyl-N-[2-(methylamino)ethyl]-2,3-dihydro-1H-indene-5-carboxamide, also known as MDMA, is a synthetic psychoactive drug that has been widely studied for its potential therapeutic uses. MDMA is classified as a Schedule I drug in the United States, meaning that it is illegal to manufacture, distribute, or possess. However, research into its potential therapeutic benefits has continued in recent years.
Mechanism of Action
N-methyl-N-[2-(methylamino)ethyl]-2,3-dihydro-1H-indene-5-carboxamide works by increasing the activity of several neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine. This leads to a feeling of euphoria and increased sociability. This compound also causes the release of oxytocin, a hormone associated with social bonding and trust.
Biochemical and Physiological Effects
This compound has a number of biochemical and physiological effects, including increased heart rate and blood pressure, dilation of the pupils, and increased body temperature. It also causes the release of hormones such as cortisol and prolactin, which can affect mood and behavior.
Advantages and Limitations for Lab Experiments
One advantage of N-methyl-N-[2-(methylamino)ethyl]-2,3-dihydro-1H-indene-5-carboxamide as a research tool is its ability to reliably induce a state of heightened empathy and sociability. This can be useful in studying social behavior and communication. However, the illegal status of this compound makes it difficult to obtain and use in research settings, and there are also concerns about the potential for abuse and addiction.
Future Directions
There are several areas of future research that could be explored with regard to N-methyl-N-[2-(methylamino)ethyl]-2,3-dihydro-1H-indene-5-carboxamide. One potential direction is the use of this compound in combination with other therapies, such as cognitive-behavioral therapy or exposure therapy, to enhance their effectiveness. Another area of interest is the use of this compound in the treatment of other conditions, such as addiction or eating disorders. Finally, there is also interest in developing safer and more effective analogs of this compound that could be used in therapeutic settings.
Synthesis Methods
N-methyl-N-[2-(methylamino)ethyl]-2,3-dihydro-1H-indene-5-carboxamide is synthesized from safrole, a natural compound found in the oil of sassafras trees. The synthesis involves several steps, including the conversion of safrole to isosafrole, which is then converted to MDP2P. MDP2P is then reduced to this compound using a reducing agent such as aluminum amalgam.
Scientific Research Applications
N-methyl-N-[2-(methylamino)ethyl]-2,3-dihydro-1H-indene-5-carboxamide has been the subject of extensive scientific research, particularly in the field of psychotherapy. Studies have suggested that this compound may be effective in treating conditions such as post-traumatic stress disorder (PTSD), anxiety, and depression. This compound has also been studied for its potential use in couples therapy and for enhancing empathy and communication skills.
properties
IUPAC Name |
N-methyl-N-[2-(methylamino)ethyl]-2,3-dihydro-1H-indene-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O/c1-15-8-9-16(2)14(17)13-7-6-11-4-3-5-12(11)10-13/h6-7,10,15H,3-5,8-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIQFYCISQVYALE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCCN(C)C(=O)C1=CC2=C(CCC2)C=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.